Cas no 1539015-73-0 (Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate)

Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate is a heterocyclic compound featuring a pyridine core substituted with a furan-2-ylmethylamino group at the 3-position and a methoxycarbonyl group at the 4-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The furan moiety enhances reactivity in cross-coupling reactions, while the ester group offers functionalization potential. Its well-defined molecular architecture ensures consistent performance in nucleophilic substitution and condensation reactions. The compound’s stability under standard conditions and high purity make it suitable for precision synthesis. It is primarily utilized in the development of bioactive molecules and complex heterocyclic frameworks.
Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate structure
1539015-73-0 structure
Product Name:Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate
CAS No:1539015-73-0
MF:C12H12N2O3
MW:232.235282897949
CID:5991071
PubChem ID:83290924
Update Time:2025-10-29

Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1539015-73-0
    • methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate
    • Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate
    • EN300-6510407
    • Inchi: 1S/C12H12N2O3/c1-16-12(15)10-4-5-13-8-11(10)14-7-9-3-2-6-17-9/h2-6,8,14H,7H2,1H3
    • InChI Key: NSPJPDHCSWXPLW-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CNC1C=NC=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 232.08479225g/mol
  • Monoisotopic Mass: 232.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.4Ų

Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6510407-0.05g
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate
1539015-73-0
0.05g
$624.0 2023-05-25
Enamine
EN300-6510407-0.1g
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate
1539015-73-0
0.1g
$653.0 2023-05-25
Enamine
EN300-6510407-0.25g
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate
1539015-73-0
0.25g
$683.0 2023-05-25
Enamine
EN300-6510407-0.5g
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate
1539015-73-0
0.5g
$713.0 2023-05-25
Enamine
EN300-6510407-1.0g
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate
1539015-73-0
1g
$743.0 2023-05-25
Enamine
EN300-6510407-2.5g
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate
1539015-73-0
2.5g
$1454.0 2023-05-25
Enamine
EN300-6510407-5.0g
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate
1539015-73-0
5g
$2152.0 2023-05-25
Enamine
EN300-6510407-10.0g
methyl 3-{[(furan-2-yl)methyl]amino}pyridine-4-carboxylate
1539015-73-0
10g
$3191.0 2023-05-25

Additional information on Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate

Research Briefing on Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate (CAS: 1539015-73-0) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate (CAS: 1539015-73-0) is a novel small molecule that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique furan and pyridine hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to improve the efficiency of the synthesis, making it feasible for large-scale production. The compound's structural features, including the furan ring and the carboxylate group, contribute to its bioactivity and interaction with biological targets.

In pharmacological studies, Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate has demonstrated significant activity against specific enzyme targets, such as kinases and proteases, which are implicated in various diseases. Preliminary in vitro assays have revealed its inhibitory effects on these enzymes, suggesting its potential as a therapeutic agent. Further investigations are underway to elucidate its exact mechanism of action and to evaluate its efficacy in animal models.

Recent advancements in the understanding of Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate's biological activity have opened new avenues for its application in drug discovery. Its ability to modulate key signaling pathways makes it a valuable tool for studying disease mechanisms and developing targeted therapies. Additionally, its favorable pharmacokinetic properties, such as good solubility and stability, enhance its suitability for further development.

Despite the promising findings, challenges remain in the development of Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate as a drug candidate. Issues such as potential toxicity, metabolic stability, and bioavailability need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Methyl 3-(furan-2-ylmethylamino)pyridine-4-carboxylate (CAS: 1539015-73-0) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural features and bioactivity profile make it a compelling candidate for further investigation. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and translating it into clinical applications.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.